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Compound of Interest

Compound Name: Diethylglycine

Cat. No.: B167607 Get Quote

Introduction

N,N-Diethylglycine is an amino acid derivative utilized in various research and development

applications, including peptide synthesis.[1] Proper handling and storage procedures are

critical to ensure the safety of laboratory personnel and maintain the integrity of the compound.

This document outlines the necessary precautions, personal protective equipment (PPE),

storage conditions, and disposal methods for Diethylglycine.

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, N,N-Diethylglycine is classified with the following hazards[2]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on these hazards, the following precautionary measures must be taken:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]
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P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P319: Get medical help if you feel unwell.[2]

P321: Specific treatment (see supplemental first aid instruction on this label).[2]

P332+P317: If skin irritation occurs: Get medical help.[2]

P337+P317: If eye irritation persists: Get medical help.[2]

P362+P364: Take off contaminated clothing and wash it before reuse.[2]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Quantitative Data for Diethylglycine and its Derivatives
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Property Value Compound Source

Storage Temperature

(Powder)

-20°C (3 years), 4°C

(2 years)
Diethylglycine [3]

Storage Temperature

(in Solvent)

-80°C (6 months),

-20°C (1 month)
Diethylglycine [3][4]

Purity 97% Glycine, N,N-diethyl- [5]

Appearance Solid Glycine, N,N-diethyl- [5]

Melting Point 134 - 136 °C Fmoc-diethylglycine [1]

Experimental Protocols
Protocol 1: General Handling of Diethylglycine Powder

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Ensure emergency eyewash stations and safety showers are readily accessible.

Don appropriate Personal Protective Equipment (PPE):

Nitrile gloves

Safety goggles with side shields or a face shield

Laboratory coat

Weighing and Aliquoting:

Handle Diethylglycine as a powder. Be aware that it can be hygroscopic.[3]

To minimize dust formation, do not pour the powder directly. Use a spatula to transfer the

required amount.
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If creating solutions, add the powder slowly to the solvent to avoid splashing.

Diethylglycine is soluble in DMSO.[3]

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminating solution.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[2]

Properly dispose of all contaminated materials, including gloves and weighing paper, in a

designated hazardous waste container.

Protocol 2: Storage of Diethylglycine

Short-Term and Long-Term Storage of Powder:

For long-term storage (up to 3 years), store the solid powder at -20°C.[3]

For shorter-term storage (up to 2 years), 4°C is acceptable.[3]

Store in a tightly sealed container to prevent moisture absorption, as the compound is

hygroscopic.[3]

The storage area should be dry, cool, and well-ventilated.[6]

Storage of Diethylglycine in Solution:

For long-term storage (up to 6 months), store solutions at -80°C.[3][4]

For short-term storage (up to 1 month), store solutions at -20°C.[3][4]

Use tightly sealed vials to prevent solvent evaporation and contamination.

Incompatibilities:

Store Diethylglycine away from incompatible materials and foodstuff containers.[6]

Although specific incompatibilities for Diethylglycine are not detailed in the provided

search results, as a general precaution for amino acids, avoid strong oxidizing agents.
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Visualizations
Safe Handling Workflow for Diethylglycine
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Caption: Workflow for the safe handling and storage of Diethylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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